Cas no 1368363-90-9 (Exo-8-azabicyclo[3.2.1]octane-3-carbonitrile)
![Exo-8-azabicyclo[3.2.1]octane-3-carbonitrile structure](https://ossimg.kuujia.com/scimg/1368500/1368363-90-9x500.png)
1368363-90-9 structure
Product Name:Exo-8-azabicyclo[3.2.1]octane-3-carbonitrile
CAS No:1368363-90-9
MF:C8H12N2
MW:136.194281578064
CID:2136209
Update Time:2023-08-03
Exo-8-azabicyclo[3.2.1]octane-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 8-Azabicyclo[3.2.1]octane-3-carbonitrile
- EXO-8-AZABICYCLO[3.2.1]OCTANE-3-CARBONITRILE
- BXDHBYQLGINUKZ-UHFFFAOYSA-N
- PB25833
- Exo-8-azabicyclo[3.2.1]octane-3-carbonitrile
-
- Inchi： 1S/C8H12N2/c9-5-6-3-7-1-2-8(4-6)10-7/h6-8,10H,1-4H2
- InChI Key： BXDHBYQLGINUKZ-UHFFFAOYSA-N
- SMILES： N1C2CC(C#N)CC1CC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 167
- Topological Polar Surface Area: 35.8
Exo-8-azabicyclo[3.2.1]octane-3-carbonitrile Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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